Cas no 2757956-41-3 (Tert-butyl 6-hydroxy-1,2,3,4-tetrahydro-1,5-naphthyridine-1-carboxylate)

• Product Name: Tert-butyl 6-hydroxy-1,2,3,4-tetrahydro-1,5-naphthyridine-1-carboxylate
• CAS No: 2757956-41-3
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 5819819
• PubChem ID: 165757790
• Update Time: 2025-06-15

Tert-butyl 6-hydroxy-1,2,3,4-tetrahydro-1,5-naphthyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2757956-41-3
• tert-butyl 6-hydroxy-1,2,3,4-tetrahydro-1,5-naphthyridine-1-carboxylate
• EN300-37100426
• Tert-butyl 6-hydroxy-1,2,3,4-tetrahydro-1,5-naphthyridine-1-carboxylate

• Inchi： 1S/C13H18N2O3/c1-13(2,3)18-12(17)15-8-4-5-9-10(15)6-7-11(16)14-9/h6-7H,4-5,8H2,1-3H3,(H,14,16)
• InChI Key： FCWOMURYEPGHEZ-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC(NC=2CCC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 250.13174244g/mol
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.6Ų

Additional information on Tert-butyl 6-hydroxy-1,2,3,4-tetrahydro-1,5-naphthyridine-1-carboxylate

Introduction to Tert-butyl 6-hydroxy-1,2,3,4-tetrahydro-1,5-naphthyridine-1-carboxylate (CAS No. 2757956-41-3)

Tert-butyl 6-hydroxy-1,2,3,4-tetrahydro-1,5-naphthyridine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 2757956-41-3, belongs to the class of tetrahydro-1,5-naphthyridine derivatives, which are known for their potential applications in medicinal chemistry and drug development.

The molecular structure of Tert-butyl 6-hydroxy-1,2,3,4-tetrahydro-1,5-naphthyridine-1-carboxylate features a naphthyridine core substituted with a hydroxyl group and a tert-butyl carboxylate moiety. This configuration contributes to its distinctive chemical reactivity and biological activity. The presence of the hydroxyl group makes it a versatile intermediate in synthetic chemistry, while the tert-butyl carboxylate side chain enhances its stability and solubility in various solvents.

In recent years, there has been growing interest in tetrahydro-1,5-naphthyridine derivatives due to their potential as pharmacophores in the development of new therapeutic agents. These compounds have shown promise in various preclinical studies as inhibitors of enzymes involved in inflammatory and metabolic pathways. Specifically, the hydroxyl-substituted tetrahydro-1,5-naphthyridine scaffold has been investigated for its ability to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response.

One of the most compelling aspects of Tert-butyl 6-hydroxy-1,2,3,4-tetrahydro-1,5-naphthyridine-1-carboxylate is its potential application in the synthesis of novel anti-inflammatory drugs. The hydroxyl group at the 6-position provides a site for further functionalization, allowing chemists to design derivatives with enhanced pharmacological properties. For instance, modifications at this position can influence the binding affinity and selectivity of the compound towards target enzymes. This flexibility makes it an attractive candidate for drug discovery programs aimed at developing next-generation anti-inflammatory therapies.

Moreover, the tert-butyl carboxylate group contributes to the compound's overall stability and bioavailability. This feature is particularly important in pharmaceutical applications where long-term storage and efficient absorption are critical. The tert-butyl moiety also serves as a protective group during synthetic transformations, allowing for selective functionalization at other sites on the molecule without affecting the integrity of the core naphthyridine structure.

Recent advancements in computational chemistry have further enhanced our understanding of Tert-butyl 6-hydroxy-1,2,3,4-tetrahydro-1,5-naphthyridine-1-carboxylate's interactions with biological targets. Molecular docking studies have revealed that this compound can effectively bind to active sites of enzymes involved in inflammation and pain signaling. These findings provide a strong rationale for its investigation as a lead compound in drug development efforts targeting chronic inflammatory diseases.

The synthesis of Tert-butyl 6-hydroxy-1,2,3,4-tetrahydro-1,5-naphthyridine-1-carboxylate involves multi-step organic reactions that highlight its complexity and synthetic challenge. Key steps include the formation of the tetrahydro-1,5-naphthyridine ring system followed by selective hydroxylation and esterification at the 6-position. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes to this compound. For instance， transition metal-catalyzed cross-coupling reactions have been employed to construct critical carbon-carbon bonds with high precision.

In conclusion，Tert-butyl 6-hydroxy-1，2，3，4-tetrahydro-l，5-naphthyridine-l-carboxy late (CAS No．2757956～41～3) represents an exciting opportunity for pharmaceutical innovation．Its unique structural features make it a valuable intermediate for designing novel therapeutic agents， particularly those targeting inflammatory diseases．With ongoing research into its pharmacological properties and synthetic methodologies，this compound is poised to play a significant role in future drug development efforts．